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Compound of Interest

Compound Name:
2-Bromo-3,4,5-trimethoxybenzoic

acid

Cat. No.: B181829 Get Quote

An In-depth Technical Guide to 2-Bromo-3,4,5-
trimethoxybenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3,4,5-
trimethoxybenzoic acid, a valuable building block in organic synthesis and drug discovery.

This document details its chemical and physical properties, outlines a representative synthetic

protocol, and discusses its potential applications in medicinal chemistry.

Core Chemical and Physical Properties
2-Bromo-3,4,5-trimethoxybenzoic acid is a halogenated derivative of trimethoxybenzoic acid.

The presence of the bromine atom and the methoxy groups on the benzoic acid core imparts

specific reactivity and properties that make it a useful intermediate in the synthesis of more

complex molecules.
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Property Value

CAS Number 23346-82-9[1]

Molecular Formula C₁₀H₁₁BrO₅[1]

Molecular Weight 291.1 g/mol [2]

Boiling Point 360.2°C at 760 mmHg[2]

Synthesis of 2-Bromo-3,4,5-trimethoxybenzoic acid
The synthesis of 2-Bromo-3,4,5-trimethoxybenzoic acid typically involves the bromination of

a suitable precursor, such as 3,4,5-trimethoxybenzoic acid or its corresponding ester. The

following is a representative experimental protocol based on general procedures for the

bromination of aromatic compounds.

Experimental Protocol: Bromination of 3,4,5-
trimethoxybenzoic acid
Materials:

3,4,5-trimethoxybenzoic acid

N-Bromosuccinimide (NBS)

Anhydrous N,N-Dimethylformamide (DMF)

Ice water

Dichloromethane

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:
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In a round-bottom flask, dissolve 3,4,5-trimethoxybenzoic acid in anhydrous DMF.

Cool the solution in an ice bath.

Slowly add N-Bromosuccinimide (NBS) to the stirred solution. The molar ratio of NBS to the

starting material should be approximately 1.1:1.

Allow the reaction mixture to warm to room temperature and stir for several hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, pour the mixture into ice water.

Extract the aqueous mixture with dichloromethane.

Wash the combined organic layers with saturated sodium bicarbonate solution, followed by

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

The crude 2-Bromo-3,4,5-trimethoxybenzoic acid can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water).

Logical Workflow for Synthesis:
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Start: 3,4,5-trimethoxybenzoic acid

Dissolve in anhydrous DMF

Cool in ice bath

Add N-Bromosuccinimide (NBS)

Stir at room temperature

Monitor reaction by TLC

Pour into ice water

Reaction complete

Extract with dichloromethane

Wash with NaHCO3 and brine

Dry over MgSO4

Concentrate under reduced pressure

Purify by recrystallization

End: 2-Bromo-3,4,5-trimethoxybenzoic acid

Click to download full resolution via product page

A representative workflow for the synthesis of 2-Bromo-3,4,5-trimethoxybenzoic acid.
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Applications in Drug Discovery and Development
2-Bromo-3,4,5-trimethoxybenzoic acid serves as a versatile starting material for the

synthesis of various biologically active compounds. The bromine atom provides a reactive

handle for further chemical modifications, such as cross-coupling reactions or nucleophilic

substitutions, allowing for the introduction of diverse functional groups.[1] This makes it a

valuable scaffold for the development of new therapeutic agents.

While specific signaling pathways directly modulated by 2-Bromo-3,4,5-trimethoxybenzoic
acid are not extensively documented, its structural analogs, trimethoxybenzoic acid derivatives,

have been investigated for a range of biological activities. These activities often stem from their

ability to interact with various cellular targets. The general workflow for utilizing this compound

in a drug discovery program is outlined below.

Drug Discovery Workflow:
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2-Bromo-3,4,5-trimethoxybenzoic acid
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Hit Identification
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(ADME/Tox profiling)

Preclinical Development

Clinical Trials
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A logical workflow for the use of 2-Bromo-3,4,5-trimethoxybenzoic acid in a drug discovery
program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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